Cas no 2138312-20-4 (6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride)

• Product Name: 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride
• CAS No: 2138312-20-4
• MF: C₉H₈FNO₅S
• MW: 261.22692489624
• CID: 5938524
• PubChem ID: 165868660
• Update Time: 2025-06-13

6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727991
• 2138312-20-4
• 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride

• Inchi： 1S/C9H8FNO5S/c1-15-7-2-5-6(16-4-9(12)11-5)3-8(7)17(10,13)14/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： ZKJJCLAZTUAEFC-UHFFFAOYSA-N
• SMILES： S(C1=CC2=C(C=C1OC)NC(CO2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 261.01072169g/mol
• Monoisotopic Mass: 261.01072169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų

Additional information on 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride

Recent Advances in the Study of 6-Methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Fluoride (CAS: 2138312-20-4)

The compound 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride (CAS: 2138312-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride as a key intermediate in the synthesis of novel sulfonyl fluoride-based inhibitors. Sulfonyl fluorides are increasingly recognized for their utility in covalent inhibitor design, particularly in targeting serine hydrolases and other enzymes with nucleophilic active sites. The presence of the benzoxazine moiety in this compound further enhances its potential for interaction with biological targets, making it a promising candidate for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride via a multi-step process involving the sulfonylation of a benzoxazine precursor. The compound exhibited excellent stability under physiological conditions, a critical factor for its potential use in vivo. Subsequent biochemical assays revealed its ability to selectively inhibit certain serine proteases, suggesting its applicability in the development of targeted therapies for conditions such as inflammation and cancer.

Another significant advancement was reported in a recent ACS Chemical Biology publication, where the compound was employed as a warhead in the design of activity-based probes (ABPs). These probes enabled the profiling of enzyme activities in complex biological systems, providing valuable insights into disease mechanisms. The unique reactivity of the sulfonyl fluoride group, combined with the benzoxazine scaffold, allowed for the development of highly specific probes with minimal off-target effects.

Ongoing research is exploring the potential of 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride in fragment-based drug discovery. Preliminary results indicate that the compound's rigid benzoxazine core serves as an excellent starting point for the development of more potent inhibitors through structure-activity relationship (SAR) studies. Computational modeling has further supported these findings, predicting favorable binding interactions with various therapeutic targets.

In conclusion, 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl fluoride represents a versatile and promising compound in chemical biology and drug discovery. Its unique combination of a sulfonyl fluoride warhead and benzoxazine scaffold offers multiple opportunities for the development of novel therapeutic agents and research tools. Future studies are expected to further elucidate its full potential and expand its applications in medicinal chemistry.